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Compound of Interest

Compound Name: S19-1035

Cat. No.: B11927675 Get Quote

The identifier "S19-1035" does not correspond to a known chemical compound within publicly

accessible scientific and pharmaceutical databases. Extensive searches indicate that this

designation is not associated with any drug development candidate or biologically active

molecule for which signaling pathways and detailed experimental protocols are available.

Initial investigations into "S19-1035" led to information pertaining to AISI 1035, a grade of

carbon steel, which is irrelevant to the field of drug development. Further, more targeted

searches for "S19-1035" as a chemical entity, drug, or research compound have failed to yield

any specific results.

It is highly probable that "S19-1035" is an internal, non-public designation for a compound, a

typographical error, or a misunderstanding of a different chemical identifier.

However, the numerical component "1035" is associated with a distinct chemical entity known

as Antioxidant 1035, also marketed as Irganox 1035. This compound, while possessing a clear

chemical structure and defined properties, is an industrial chemical and not a therapeutic

agent.

Antioxidant 1035: A Technical Profile
For the purpose of providing comprehensive information, the following details pertain to

Antioxidant 1035. It is crucial to reiterate that this compound is not used in pharmaceutical

development.
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Chemical Structure and Properties
Antioxidant 1035 is chemically known as Thiodiethylene bis[3-(3,5-di-tert-butyl-4-

hydroxyphenyl)propionate].[1] Its primary function is as a phenolic antioxidant and heat

stabilizer.[1][2]

Below is a table summarizing the key chemical properties of Antioxidant 1035.

Property Value Reference

Chemical Name

Thiodiethylene bis[3-(3,5-di-

tert-butyl-4-

hydroxyphenyl)propionate]

[1]

CAS Number 41484-35-9 [1][2][3][4]

Molecular Formula C₃₈H₅₈O₆S [1][4]

Molecular Weight 642.93 g/mol [4]

Appearance White crystalline powder [1]

Melting Point 63-68 °C [1]

IUPAC Name

2-[2-[3-(3,5-ditert-butyl-4-

hydroxyphenyl)propanoyloxy]e

thylsulfanyl]ethyl 3-(3,5-ditert-

butyl-4-

hydroxyphenyl)propanoate

[4][5]

Applications and Mechanism
Antioxidant 1035 is primarily utilized in the plastics and polymer industry.[1][2] It is compatible

with a range of polymers including polyethylene (PE), polypropylene (PP), and polyvinyl

chloride (PVC).[2] Its role is to protect these materials from degradation caused by heat and

oxidation during processing and end-use.[2]

The mechanism of action for Antioxidant 1035 as a phenolic antioxidant involves the donation

of a hydrogen atom from its hydroxyl groups to terminate free radical chain reactions, thereby

preventing the oxidative degradation of the polymer.
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Signaling Pathways and Experimental Protocols: A
Null Finding
Given that Antioxidant 1035 is an industrial chemical with no known biological or therapeutic

applications, there are no associated signaling pathways or biological experimental protocols in

the context of drug development. The research available on this compound is focused on its

performance as an antioxidant in industrial materials.

A Note on "1035" in Pharmaceuticals
It is worth noting that the number "1035" is used as an imprint code on a capsule formulation of

the drug Lenalidomide.[6] Lenalidomide is an immunomodulatory drug used in the treatment of

multiple myeloma and other cancers. However, "1035" in this context is a pill identifier and not

the name of the active pharmaceutical ingredient itself.

Conclusion for Researchers
For researchers, scientists, and drug development professionals, it is imperative to work with

precise and validated chemical identifiers. In the case of "S19-1035," the lack of public

information suggests that this is not a viable starting point for research and development in the

pharmaceutical field. Should "S19-1035" be an internal code, access to the corresponding

internal documentation would be necessary to proceed. Otherwise, it is recommended to verify

the correct chemical name, CAS number, or another standard identifier for the compound of

interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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